Cas no 832734-32-4 (2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)-)
832734-32-4 structure
Product Name:2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)-
CAS No:832734-32-4
MF:C11H11BrO2
MW:255.107842683792
CID:673969
PubChem ID:71415739
Update Time:2025-04-19
2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)-
- methyl 3-bromo-3-(4-methylphenyl)prop-2-enoate
- DTXSID70835149
- 832734-32-4
-
- Inchi: 1S/C11H11BrO2/c1-8-3-5-9(6-4-8)10(12)7-11(13)14-2/h3-7H,1-2H3
- InChI Key: YEZACNFERFKBHQ-UHFFFAOYSA-N
- SMILES: BrC(=CC(=O)OC)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 253.99424g/mol
- Monoisotopic Mass: 253.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid, 3-bromo-3-(4-methylphenyl)-, methyl ester, (2Z)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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